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Compound of Interest

Compound Name: Biotin-PEG12-Mal

Cat. No.: B8103908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG12-Maleimide, a key
reagent in bioconjugation. It covers the molecule's core properties, a detailed protocol for its
application in protein labeling, and a workflow diagram for experimental planning.

Core Concepts:

Biotin-PEG12-Maleimide is a bifunctional crosslinker designed for the selective labeling of
molecules containing free sulfhydryl groups. It consists of three key components:

 Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin, enabling highly
specific detection and purification of labeled molecules.

o Polyethylene Glycol (PEG) Spacer (12-unit): A flexible, hydrophilic 12-unit polyethylene
glycol spacer. This PEG linker increases the water solubility of the reagent and the resulting
conjugate, reduces steric hindrance for biotin-avidin binding, and minimizes aggregation of
the labeled protein.

o Maleimide Group: A thiol-reactive functional group that specifically and efficiently reacts with
free sulfhydryl groups (such as those on cysteine residues of proteins) under mild conditions
(pH 6.5-7.5) to form a stable thioether bond.
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The primary application of Biotin-PEG12-Maleimide is in the biotinylation of proteins, peptides,
and other thiol-containing biomolecules for use in immunoassays, affinity chromatography, and
targeted drug delivery systems.

Quantitative Data Summary

The following table summarizes the key quantitative data for a closely related and commonly
referenced compound, (+)-Biotin-PEG12-NH-Mal. This information is provided as a strong
proxy for Biotin-PEG12-Maleimide.

Property Value Reference
Molecular Formula C43H75N5017S [1]
Molecular Weight 966.1 g/mol [1]
Appearance White to off-white solid

Solubility Soluble in water, DMSO, DMF

Storage Conditions Store at -20°C, desiccated

Experimental Protocol: Protein Labeling with Biotin-
PEG12-Maleimide

This protocol provides a general procedure for the biotinylation of a protein containing free
cysteine residues. Optimization may be required for specific proteins and applications.

Materials:

Protein to be labeled (in a thiol-free buffer, e.g., PBS pH 7.2-7.5)

Biotin-PEG12-Maleimide

Anhydrous Dimethyl Sulfoxide (DMSOQO) or Dimethylformamide (DMF)

Reducing agent (optional, e.g., TCEP)

Desalting column (e.g., Sephadex G-25) or dialysis cassette for purification
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» Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5
Procedure:
o Protein Preparation:
o Dissolve the protein in the reaction buffer at a concentration of 1-5 mg/mL.

o If the protein's cysteine residues are in disulfide bonds, reduction is necessary. Add a 10-
20 fold molar excess of a reducing agent like TCEP and incubate for 30-60 minutes at
room temperature.

o Remove the reducing agent immediately before biotinylation using a desalting column.
» Biotin-PEG12-Maleimide Stock Solution Preparation:

o Prepare a 10 mM stock solution of Biotin-PEG12-Maleimide in anhydrous DMSO or DMF.
For example, dissolve ~9.7 mg of the reagent in 1 mL of solvent.

o This stock solution should be prepared fresh before use.
 Biotinylation Reaction:

o Add a 10-20 fold molar excess of the Biotin-PEG12-Maleimide stock solution to the
protein solution.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with
gentle stirring or rotation.

 Purification of the Biotinylated Protein:

o Remove excess, unreacted Biotin-PEG12-Maleimide by size-exclusion chromatography
using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

o Alternatively, dialysis can be performed against the storage buffer.

e Characterization and Storage:
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o Determine the degree of biotinylation using a HABA assay or a fluorescent-based biotin
guantification Kkit.

o Store the purified biotinylated protein at 4°C for short-term storage or at -20°C or -80°C for
long-term storage. The addition of a cryoprotectant like glycerol may be beneficial for
frozen storage.

Experimental Workflow Diagram
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Caption: Workflow for Protein Biotinylation using Biotin-PEG12-Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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